N~2~-(2,5-dichlorophenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-2,5-dichloroanilino]-N-ethylacetamide
• InChI: InChI=1S/C16H16Cl2N2O3S/c1-2-19-16(21)11-20(15-10-12(17)8-9-14(15)18)24(22,23)13-6-4-3-5-7-13/h3-10H,2,11H2,1H3,(H,19,21)
• InChI Key: RCYBXQGTEUIOKJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CN(C1=C(C=CC(=C1)Cl)Cl)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H16Cl2N2O3S
• Molecular Weight: 387.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N2-(2,5-dichlorophenyl)-N1-ethyl-N2-(phenylsulfonyl)glycinamide often involves multi-step chemical processes. For example, the synthesis of ethyl N-[(2-Boc-amino)ethyl]glycinate and its hydrochloride, a compound with a somewhat similar structure, reported an improved synthesis method yielding the title compound in high purity without the need for chromatography (Viirre & Hudson, 2003). This highlights the importance of developing efficient synthesis routes for complex molecules.

Molecular Structure Analysis

Molecular structure analysis is crucial for understanding the chemical behavior of compounds. For instance, the study of tetrazole derivatives provided insights into their crystal structure, which helps in understanding the molecular docking and interactions with enzymes (Al-Hourani et al., 2015). Such analysis is fundamental in predicting the reactivity and interaction of N2-(2,5-dichlorophenyl)-N1-ethyl-N2-(phenylsulfonyl)glycinamide with other molecules.

Chemical Reactions and Properties

The chemical reactions and properties of a compound like N2-(2,5-dichlorophenyl)-N1-ethyl-N2-(phenylsulfonyl)glycinamide can be complex. Research on similar compounds shows the potential for diverse chemical reactions. For instance, the synthesis of N-arylsulfonyl-2-aryl(hetaryl)aminoacetic acids demonstrates the hydrolytic transformations leading to various products under specific conditions (Rudyakova et al., 2006). This indicates the potential for N2-(2,5-dichlorophenyl)-N1-ethyl-N2-(phenylsulfonyl)glycinamide to undergo diverse reactions, leading to a variety of derivatives with unique properties.